Cas no 14466-51-4 (4-Oxazolemethanol,2-heptadecyl-4,5-dihydro-4-methyl-)

• Product name: 4-Oxazolemethanol,2-heptadecyl-4,5-dihydro-4-methyl-
• CAS No: 14466-51-4
• MF: C₂₂H₄₃NO₂
• Molecular Weight: 353.58232
• CID: 197015
• PubChem ID: 62400

4-Oxazolemethanol,2-heptadecyl-4,5-dihydro-4-methyl- Properties

Names and Identifiers

• 4-Oxazolemethanol,2-heptadecyl-4,5-dihydro-4-methyl-
• (2-heptadecyl-4-methyl-5H-1,3-oxazol-4-yl)methanol
• 2-heptadecyl-4-methyl-2-oxazoline-4-methanol
• 2-heptadecyl-4-methyl-4,5-dihydro-oxazol-4-yl-methanol
• 4-hydroxymethyl-4-methyl-2-heptadecyl-1,3-oxazoline
• AC1L1X1N
• AG-D-87950
• CTK4C4165
• EINECS 238-460-1
• NSC17730
• SureCN676681
• 2-Heptadecyl-4,5-dihydro-4-methyl-4-oxazolemethanol
• SCHEMBL676681
• NSC-17730
• NSC 17730
• (2-heptadecyl-4-methyl-4,5-dihydrooxazol-4-yl)methanol
• DTXSID001225552
• NS00055023
• 14466-51-4

• Inchi： InChI=1S/C22H43NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-23-22(2,19-24)20-25-21/h24H,3-20H2,1-2H3
• InChIKey： RSDFPCQESXIWFY-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)(CO)CO1)CCCCCCCCCCCCCCCC

Computed Properties

• 精确分子量: 353.32959
• 同位素质量: 353.329
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 25
• 可旋转化学键数量: 17
• 复杂度: 343
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 41.8A^2
• XLogP3: 7.7

Experimental Properties

• Density: 0.95
• Boiling Point: 449.3°Cat760mmHg
• 闪点: 225.5°C
• Refractive Index: 1.488
• PSA: 41.82
• LogP: 5.86320